![molecular formula C16H12N2O B1585425 4-(2,6-Dimethylphenoxy)phthalonitrile CAS No. 221302-75-6](/img/structure/B1585425.png)
4-(2,6-Dimethylphenoxy)phthalonitrile
Overview
Description
“4-(2,6-Dimethylphenoxy)phthalonitrile” is a chemical compound with the molecular formula C16H12N2O . It is also known as "1,2-Dicyano-4-(2’,6’-dimethylphenoxy)benzene" . The compound appears as a white to orange to green powder or crystal .
Synthesis Analysis
The synthesis of phthalocyanines (Pcs) containing sterically hindered 2,6-di-(tert-butyl)-4-methylphenol group was achieved by the cyclotetramerization of the 4-[2,6-di-(tert-butyl)-4-methylphenoxy]phthalonitrile . All compounds were fully characterized by 1H and 13C NMR, infrared, elemental analysis, UV–Vis, and MALDI-TOF spectral data .Molecular Structure Analysis
The molecular weight of “this compound” is 248.29 . It has 3 hydrogen bond acceptors, 0 hydrogen bond donors, and 4 freely rotating bonds . The polar surface area is 57 Å2, and the polarizability is 28.4±0.5 10-24 cm3 .Physical And Chemical Properties Analysis
The compound has a density of 1.2±0.1 g/cm3, a boiling point of 407.0±45.0 °C at 760 mmHg, and a melting point of 109.0 to 112.0 °C . It is soluble in hot methanol . The compound is light-sensitive .Scientific Research Applications
Microwave-Assisted Synthesis and Characterization
A study by Güzel et al. (2017) focused on the synthesis of water-soluble sulfonated phthalocyanines from a phthalonitrile derivative. These compounds exhibited significant aggregation behaviors and redox properties, showcasing their potential for various applications in supramolecular chemistry and electrochemical devices (Güzel, Koca, & Koçak, 2017).
Photophysicochemical Properties
Demirbaş et al. (2022) synthesized phthalocyanine derivatives with morpholine substituents to explore their solubility, aggregation behaviors, and photophysicochemical properties. These derivatives showed potential as Type II photosensitizers for photodynamic therapy in cancer treatment, highlighting their significance in medical applications (Demirbaş, Pişkin, Durmuş, & Kantekin, 2022).
Catalytic Activity in Oxidation Reactions
Gökçe et al. (2013) reported on a new phthalonitrile derivative and its catalytic efficiency in the oxidation of cyclohexene. This study not only provides insights into the synthesis of novel phthalocyanine compounds but also their application as catalysts in organic transformations (Gökçe, Saka, Bıyıklıoğlu, & Kantekin, 2013).
Electrochemical Redox and Sensing Properties
Novel tetrakis substituted metallophthalocyanines were synthesized by Günay et al. (2018), who explored their electron transfer properties and electrocatalytic activities. Their study not only underscores the structural characterization of these compounds but also their potential in sensing and electrochromic applications (Günay, Orman, Altındal, Salih, Özer, & Özkaya, 2018).
Photodynamic Therapy and Photosensitizing Efficiency
Yilmaz et al. (2014) synthesized diphenylethoxy-substituted metallophthalocyanines, evaluating their fluorescence and singlet oxygen quantum yields. The photophysicochemical properties suggested their potential use in photodynamic therapy, an important area of research in the treatment of cancer (Yilmaz, Erdoğmuş, & Şener, 2014).
Safety and Hazards
The compound is harmful if swallowed, in contact with skin, or if inhaled . It can cause skin irritation and serious eye irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, washing skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Future Directions
While specific future directions for “4-(2,6-Dimethylphenoxy)phthalonitrile” are not mentioned in the search results, phthalocyanines (Pcs) and their derivatives have gained attention due to their unique physical and chemical properties . They have been employed in many areas of science and technology , and could be considered as important scaffolds for the construction of molecules with a vast array of applications .
properties
IUPAC Name |
4-(2,6-dimethylphenoxy)benzene-1,2-dicarbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O/c1-11-4-3-5-12(2)16(11)19-15-7-6-13(9-17)14(8-15)10-18/h3-8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJUVUOSWARAIBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OC2=CC(=C(C=C2)C#N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30359210 | |
Record name | 4-(2,6-dimethylphenoxy)benzene-1,2-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30359210 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
221302-75-6 | |
Record name | 4-(2,6-dimethylphenoxy)benzene-1,2-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30359210 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2',6'-Dimethylphenoxy)phthalonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular structure of 4-(2,6-Dimethylphenoxy)phthalonitrile?
A1: this compound consists of two benzene rings connected by an oxygen atom. One benzene ring has two cyano groups attached, while the other has two methyl groups at the 2 and 6 positions. []
Q2: Are there any interesting features in the crystal structure of this compound?
A2: Yes, the compound crystallizes with two distinct molecules per asymmetric unit. The crystal structure is primarily stabilized by weak van der Waals interactions between these molecules. []
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